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Compound of Interest

Compound Name:
2'-Hydroxy-3-

phenylpropiophenone

Cat. No.: B021841 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe disposal of

chemical waste is a critical component of laboratory safety and environmental responsibility.

This guide provides essential, step-by-step procedures for the proper disposal of 2'-Hydroxy-
3-phenylpropiophenone, a compound noted for its potential antiarrhythmic, spasmolytic, and

local anesthetic activities. Adherence to these guidelines is crucial to mitigate risks to personnel

and the environment.

Hazard Profile and Safety Precautions
2'-Hydroxy-3-phenylpropiophenone presents several hazards that must be addressed

through appropriate handling and personal protective equipment (PPE). The compound is

classified as an irritant to the skin and eyes and may cause respiratory irritation.[1][2]

Furthermore, it is recognized as being very toxic to aquatic life with long-lasting effects.[3]

Table 1: GHS Hazard Classifications for 2'-Hydroxy-3-phenylpropiophenone
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Hazard Class Hazard Code Description

Skin Irritation H315 Causes skin irritation

Eye Irritation H319 Causes serious eye irritation

Specific target organ toxicity —

Single exposure
H335 May cause respiratory irritation

Hazardous to the aquatic

environment, acute hazard
H400 Very toxic to aquatic life

Hazardous to the aquatic

environment, long-term hazard
H410

Very toxic to aquatic life with

long lasting effects

Before initiating any disposal procedures, it is imperative to wear the appropriate Personal

Protective Equipment (PPE) to minimize exposure.

Recommended Personal Protective Equipment (PPE):

Gloves: Chemical-resistant gloves.

Eye Protection: Safety glasses or goggles.[1]

Respiratory Protection: A dust mask, such as a type N95, is recommended, especially when

handling the solid form to avoid dust formation.[1]

Lab Coat: A standard laboratory coat should be worn to protect clothing.

Step-by-Step Disposal Protocol
The following protocol outlines the recommended procedure for the safe disposal of 2'-
Hydroxy-3-phenylpropiophenone.

1. Waste Collection:

Segregation: Do not mix 2'-Hydroxy-3-phenylpropiophenone waste with other waste

streams. It should be collected in a dedicated, clearly labeled, and sealed container.
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Container Labeling: The waste container must be labeled with the full chemical name: "2'-
Hydroxy-3-phenylpropiophenone" and the appropriate hazard symbols (e.g., irritant,

environmental hazard).

Container Integrity: Ensure the waste container is in good condition and compatible with the

chemical.

2. Handling and Storage of Waste:

Avoid Dust Formation: When transferring the solid chemical to the waste container, minimize

the creation of dust.[3]

Storage Location: Store the sealed waste container in a designated, well-ventilated waste

accumulation area, away from incompatible materials. The storage area should be secure

and accessible only to authorized personnel.

3. Accidental Spill Management:

Immediate Action: In the event of a spill, evacuate the immediate area if necessary.

Containment: Prevent the spill from entering drains or waterways. Cover drains if possible.

Cleanup:

For solid spills, carefully sweep or scoop the material into a designated waste container.

Avoid generating dust.

For liquid spills (if the compound is in solution), absorb the material with an inert

absorbent, such as vermiculite or sand.

Collect the spillage and place it in the labeled waste container.[3]

Decontamination: Clean the spill area thoroughly with an appropriate solvent and then with

soap and water.

4. Final Disposal:
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Regulatory Compliance: All chemical waste must be disposed of in accordance with local,

state, and federal regulations.

Approved Waste Disposal Facility: The sealed container of 2'-Hydroxy-3-
phenylpropiophenone must be transferred to an approved and licensed hazardous waste

disposal facility.

Documentation: Maintain accurate records of the waste generated, including the amount and

date of disposal.

Experimental Workflow for Disposal
The following diagram illustrates the decision-making process and workflow for the proper

disposal of 2'-Hydroxy-3-phenylpropiophenone.
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Disposal Workflow for 2'-Hydroxy-3-phenylpropiophenone
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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